4-Hydrazinylpyridine hydrochloride
Overview
Description
4-Hydrazinylpyridine hydrochloride is an organic compound with the molecular formula C5H8ClN3 and a molecular weight of 145.590 . It is used in research and has been studied for its biological activities and medicinal properties.
Synthesis Analysis
The synthesis of this compound can be achieved through a reaction of 4-chloropyridine and hydrazine monohydrate in 1-propanol, which is then heated under reflux . Another method involves an umpolung approach to the hydroboration of pyridines, which consists of a formal boryl anion addition to pyridine, producing an N-boryl pyridyl anion complex, and the subsequent protonation of the anion complex .Molecular Structure Analysis
The molecular structure of this compound consists of 5 carbon atoms, 8 hydrogen atoms, 1 chlorine atom, and 3 nitrogen atoms . The exact mass is 145.040680 .Physical And Chemical Properties Analysis
This compound has a boiling point of 310.2ºC at 760 mmHg . It also has a LogP value of 1.94250, indicating its lipophilicity . Its water solubility is classified as very soluble .Scientific Research Applications
Pharmacological Applications and Mechanisms
Neurodegenerative Diseases Treatment
4-Aminopyridine, a related compound, has been extensively studied for its role in treating neurodegenerative diseases. It acts as a potassium (K+) channel blocker, demonstrating potential in improving nerve impulse conduction associated with demyelination in the central nervous system. This suggests a potential application area for 4-Hydrazinylpyridine hydrochloride in similar pharmacological interventions (Kostadinova & Danchev, 2019).
Multiple Sclerosis and Spinal Cord Injury
Clinical trials have shown that 4-Aminopyridine can ameliorate central conduction deficits due to demyelination, with diverse neurological gains reported in motor and sensory domains. This underscores the potential of this compound in enhancing neuromuscular function in conditions like multiple sclerosis (MS) and spinal cord injury, through mechanisms similar to 4-Aminopyridine (Hayes, 2006; Hayes, 2007).
Environmental and Toxicological Research
Herbicide Toxicity Studies
Research on 2,4-Dichlorophenoxyacetic acid (2,4-D), another chemical entity, provides insights into the environmental impact and toxicity of herbicides, highlighting the global trends and gaps in studies on herbicide toxicity. This context is relevant for this compound, given the broader interest in assessing the environmental and health impacts of chemical agents (Zuanazzi et al., 2020).
Potential Applications in Screening and Treatment Optimization
Photodynamic Therapy (PDT)
The exploration of pretreatments to enhance protoporphyrin IX accumulation in PDT suggests that compounds like this compound could be investigated for their role in improving treatment outcomes. The review indicates that adjusting treatment protocols, including chemical enhancements, could optimize therapeutic efficacy in PDT (Gerritsen et al., 2008).
Mechanism of Action
Target of Action
It’s known that hydrazonyl compounds, such as 4-hydrazinylpyridine hydrochloride, exhibit a wide range of pharmacological activities .
Biochemical Pathways
It’s known that hydrazonyl compounds can influence a variety of biochemical processes .
Pharmacokinetics
These properties play a crucial role in determining the bioavailability of the compound .
Result of Action
It’s known that hydrazonyl compounds can exhibit a wide range of pharmacological activities .
Safety and Hazards
4-Hydrazinylpyridine hydrochloride is harmful by inhalation, in contact with skin, and if swallowed . It can cause skin irritation, serious eye damage, and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapours/spray and wearing protective gloves/clothing/eye protection/face protection .
Future Directions
4-Hydrazinylpyridine hydrochloride is currently used for research purposes . Future directions could involve further exploration of its biological activities and potential medicinal properties. Additionally, new and improved synthesis methods, such as the umpolung approach to the hydroboration of pyridines, could be further developed and optimized .
properties
IUPAC Name |
pyridin-4-ylhydrazine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3.ClH/c6-8-5-1-3-7-4-2-5;/h1-4H,6H2,(H,7,8);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MMLHRYAPGSEXCA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1NN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
20815-52-5, 52834-40-9 |
Source
|
| Record name | 20815-52-5 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=80301 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-hydrazinylpyridine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 52834-40-9 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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